![molecular formula C11H19N2O4P B10780348 [1-Amino-2-[2-(4-methoxyphenyl)ethylamino]ethyl]phosphonic acid](/img/structure/B10780348.png)
[1-Amino-2-[2-(4-methoxyphenyl)ethylamino]ethyl]phosphonic acid
Overview
Description
Compound 3v: is a synthetic organic molecule that has been studied for its inhibitory activity against the human endoplasmic reticulum aminopeptidase ERAP2. It exhibits approximately 400-fold selectivity for ERAP2 over ERAP1 . ERAP2 plays a crucial role in antigen presentation and immune response modulation.
Chemical Reactions Analysis
Reactions Undergone: Compound 3v likely undergoes various chemical reactions, including enzymatic inhibition. Its primary mode of action is inhibiting ERAP2. without detailed synthetic information, we cannot provide a comprehensive list of reactions.
Common Reagents and Conditions: Since compound 3v is primarily studied as an inhibitor, it likely interacts with the active site of ERAP2. Common reagents and conditions for enzymatic inhibition studies include substrate analogs, enzyme assays, and spectrofluorimetric analysis.
Major Products: The primary product of interest is the formation of an enzyme-inhibitor complex between compound 3v and ERAP2. This interaction prevents ERAP2 from processing peptides involved in antigen presentation.
Scientific Research Applications
Immunology and Antigen Presentation: Understanding ERAP2 inhibition by compound 3v sheds light on antigen processing pathways and immune responses.
Drug Development: Researchers explore ERAP2 inhibitors like compound 3v as potential drug candidates for autoimmune diseases, cancer, and inflammatory conditions.
Mechanism of Action
The mechanism of action involves binding of compound 3v to the active site of ERAP2. By inhibiting ERAP2, it affects peptide trimming and antigen presentation, influencing immune responses.
Comparison with Similar Compounds
Similar Compounds:
Compound 2g: Non-selective inhibitor of both ERAP1 and ERAP2.
Other ERAP2 Inhibitors: Researchers have developed various ERAP2 inhibitors, but compound 3v stands out due to its selectivity.
Properties
Molecular Formula |
C11H19N2O4P |
|---|---|
Molecular Weight |
274.25 g/mol |
IUPAC Name |
[1-amino-2-[2-(4-methoxyphenyl)ethylamino]ethyl]phosphonic acid |
InChI |
InChI=1S/C11H19N2O4P/c1-17-10-4-2-9(3-5-10)6-7-13-8-11(12)18(14,15)16/h2-5,11,13H,6-8,12H2,1H3,(H2,14,15,16) |
InChI Key |
HFIVLLBFACNAFN-UHFFFAOYSA-N |
Canonical SMILES |
COC1=CC=C(C=C1)CCNCC(N)P(=O)(O)O |
Origin of Product |
United States |
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